Cas no 1367828-86-1 (3-cyclohexyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-cyclohexyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1367828-86-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD22060418
• CID: 5208623
• PubChem ID: 82400607
• Update Time: 2025-10-12

3-cyclohexyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-cyclohexyl-
• 3-cyclohexyl-1,2-oxazole-4-carboxylic acid

• MDL： MFCD22060418
• Inchi： 1S/C10H13NO3/c12-10(13)8-6-14-11-9(8)7-4-2-1-3-5-7/h6-7H,1-5H2,(H,12,13)
• InChI Key： SKKLYAFOVSKYJQ-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)C(C2CCCCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-cyclohexyl-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 3-cyclohexyl-1,2-oxazole-4-carboxylic acid (CAS No. 1367828-86-1)

3-cyclohexyl-1,2-oxazole-4-carboxylic acid (CAS No. 1367828-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This oxazole derivative is characterized by a cyclohexyl group attached to a 1,2-oxazole ring, which is further functionalized with a carboxylic acid moiety at the 4-position. The presence of these functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 3-cyclohexyl-1,2-oxazole-4-carboxylic acid has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given the pharmacological properties often associated with oxazole-containing molecules. For instance, oxazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, making them valuable targets for medicinal chemistry.

The synthesis of 3-cyclohexyl-1,2-oxazole-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 1367828-86-1 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers and industry professionals. The compound's stability under various conditions and its solubility profile further enhance its applicability in laboratory and industrial settings.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for such compounds. With growing environmental concerns, researchers are investigating greener alternatives, such as catalytic processes or solvent-free reactions, to produce 3-cyclohexyl-1,2-oxazole-4-carboxylic acid with minimal ecological impact. This aligns with the broader shift toward green chemistry in the pharmaceutical and chemical industries.

Another area of interest is the compound's potential role in drug delivery systems. Due to its structural flexibility, 3-cyclohexyl-1,2-oxazole-4-carboxylic acid could be engineered into prodrugs or conjugates to improve the bioavailability of therapeutic agents. Such applications are particularly relevant in the context of personalized medicine, where tailored drug formulations are increasingly in demand.

From an industrial perspective, the scalability of 3-cyclohexyl-1,2-oxazole-4-carboxylic acid production is a critical consideration. Manufacturers are optimizing reaction conditions to achieve higher yields and purity, ensuring consistent quality for end-users. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize the compound and verify its structural integrity.

In summary, 3-cyclohexyl-1,2-oxazole-4-carboxylic acid (CAS No. 1367828-86-1) represents a promising candidate for diverse applications, from drug development to material science. Its unique chemical properties and adaptability make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.